Cas no 898774-14-6 ((3-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone)

• Product Name: (3-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone
• CAS No: 898774-14-6
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• MDL: MFCD03842521
• CID: 1946234
• PubChem ID: 24725238
• Update Time: 2025-11-03

(3-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 3'-METHOXY-2-PYRROLIDINOMETHYL BENZOPHENONE
• (3-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone
• LogP
• (3-Methoxyphenyl){2-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 898774-14-6
• 3'-methoxy-2-pyrrolidinomethylbenzophenone
• DTXSID60643634
• AKOS016020765
• MFCD03842521

• MDL： MFCD03842521
• Inchi： 1S/C19H21NO2/c1-22-17-9-6-8-15(13-17)19(21)18-10-3-2-7-16(18)14-20-11-4-5-12-20/h2-3,6-10,13H,4-5,11-12,14H2,1H3
• InChI Key： YLFWCJLUZIUGDD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)C1=CC=CC=C1CN1CCCC1

Computed Properties

• Exact Mass: 295.157228913Da
• Monoisotopic Mass: 295.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (3-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone

Comprehensive Overview of (3-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone (CAS No. 898774-14-6)

(3-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone, identified by its CAS No. 898774-14-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in scientific literature for its unique structural properties, combines a methoxyphenyl group with a pyrrolidin-1-ylmethyl moiety, creating a versatile scaffold for potential therapeutic applications. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, which aligns with current trends in targeted drug discovery.

The molecular structure of 898774-14-6 features a benzophenone core, a common motif in medicinal chemistry due to its stability and ability to interact with biological targets. The inclusion of a pyrrolidine ring enhances its bioavailability, a critical factor in drug development. Recent studies highlight its potential in addressing neurodegenerative diseases and metabolic disorders, topics frequently searched in academic and AI-driven platforms. This aligns with the growing public interest in precision medicine and personalized therapies.

From a synthetic perspective, (3-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone is synthesized via multi-step organic reactions, including Friedel-Crafts acylation and reductive amination. Its logP value and hydrogen bond acceptors/donors suggest favorable pharmacokinetic properties, making it a candidate for oral drug formulations. These characteristics are often queried in QSAR (Quantitative Structure-Activity Relationship) databases, reflecting its relevance in computational chemistry.

In the context of green chemistry, efforts to optimize the synthesis of CAS 898774-14-6 using catalytic methods or solvent-free conditions are underway, addressing environmental concerns raised by modern consumers. Additionally, its potential as a fluorescence probe for imaging applications is being explored, tapping into the demand for non-invasive diagnostic tools—a hot topic in biomedical engineering forums.

Regulatory and safety profiles of 898774-14-6 are rigorously documented, with no reported adverse effects under standard handling conditions. Its stability under ambient temperatures and compatibility with common laboratory solvents (DMSO, ethanol) further enhance its utility. This data is crucial for researchers who frequently search for compound stability and storage guidelines in open-access repositories like PubChem.

Market trends indicate rising demand for high-purity 898774-14-6, driven by academic institutions and contract research organizations (CROs). The compound’s structure-activity relationship (SAR) is a recurring theme in patent filings, particularly in cancer immunotherapy and GPCR-targeted drugs. Such applications resonate with trending searches on platforms like Google Scholar and PubMed.

In summary, (3-methoxyphenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone (CAS 898774-14-6) exemplifies the intersection of medicinal chemistry and cutting-edge therapeutics. Its multifaceted applications—from drug discovery to diagnostic imaging—position it as a compound of enduring scientific and commercial value. Future research may unlock its full potential in addressing unmet medical needs, a subject of global interest in healthtech and biopharma communities.